Cas no 183321-84-8 (4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline)

• Product Name: 4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline
• CAS No: 183321-84-8
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 66227
• PubChem ID: 16045656
• Update Time: 2025-04-18

4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Ethynylphenyl)amino]-6,7-bis(2-hydroxyethoxy)quinazoline
• 2-[4-(3-ethynylanilino)-7-(2-hydroxyethoxy)quinazolin-6-yl]oxyethanol
• Erlotinib metabolite
• O-Didesmethylerlotinib
• Ethanol,2,2'-[[4-[(3-ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis- (9CI)
• CP373943
• erltinib
• Erlotinib impurity I
• O-DESMETHYL ERLOTINIB-D8 HCL
• 2,2,-((4-((3-ethynylphenyl)amino)quinazoline-6,7-diyl)bis(oxy))diethanol
• DTXSID40581464
• A812765
• 2,2'-{[4-(3-Ethynylanilino)quinazoline-6,7-diyl]bis(oxy)}di(ethan-1-ol)
• CP-373943
• 2,2'-((4-((3-ethynylphenyl)amino)quinazoline-6,7-diyl)bis(oxy))diethanol
• OSI-943
• AKOS015907687
• 2-[4-[(3-ethynylphenyl)amino]-7-(2-hydroxyethyloxy)quinazolin-6-yl]oxyethanol
• AMY32670
• 2-(4-(3-Ethynylanilino)-7-(2-hydroxyethoxy)quinazolin-6-yl)oxyethanol
• 183321-84-8
• 92T0F45VE1
• Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-hydroxyethoxy)-7-quinazolinyl)oxy)-
• FT-0658083
• Q27271527
• 2-[[4-(3-ethynylanilino)-7-(2-hydroxyethoxy)-6-quinazolinyl]oxy]ethanol
• Ethanol, 2,2'-((4-((3-ethynylphenyl)amino)-6,7-quinazolinediyl)bis(oxy))bis-
• 2-({4-[(3-ethynylphenyl)amino]-6-(2-hydroxyethoxy)quinazolin-7-yl}oxy)ethan-1-ol
• Erlotinib metabolite M12
• UNII-92T0F45VE1
• Ethanol, 2,2'-[[4-[(3-ethynylphenyl)amino]-6,7-quinazolinediyl]bis(oxy)]bis-
• SCHEMBL1507594

• Inchi： 1S/C20H19N3O4/c1-2-14-4-3-5-15(10-14)23-20-16-11-18(26-8-6-24)19(27-9-7-25)12-17(16)21-13-22-20/h1,3-5,10-13,24-25H,6-9H2,(H,21,22,23)
• InChI Key： YWSAEKIQJPQSDJ-UHFFFAOYSA-N
• SMILES： O(CCO)C1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCO

Computed Properties

• Exact Mass: 365.13800
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.37
• PSA: 96.73000
• LogP: 2.16990